![molecular formula C12H6BrFN2OS B7577923 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine](/img/structure/B7577923.png)
4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine, also known as BFPPT, is a heterocyclic compound that belongs to the thienopyrimidine family. It has been widely studied for its potential use in pharmaceutical and chemical industries due to its unique chemical properties.
Mechanism of Action
4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine exerts its biological effects by targeting specific enzymes and proteins in cells. It has been shown to inhibit the activity of certain kinases, including EGFR, Src, and JAK2, which are involved in cell signaling and proliferation. This compound also binds to DNA and RNA, which may contribute to its antiviral activity.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which may contribute to its anticancer activity. It has also been shown to reduce inflammation in animal models of inflammatory diseases. This compound has been found to have low toxicity in vitro and in vivo, which suggests that it may be a safe and effective drug candidate.
Advantages and Limitations for Lab Experiments
4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high degree of chemical stability. This compound is also highly soluble in a variety of solvents, which makes it easy to work with in the lab. However, there are some limitations to using this compound in lab experiments. It has limited water solubility, which may make it difficult to use in certain assays. This compound is also a relatively new compound, and more research is needed to fully understand its biological activity and potential applications.
Future Directions
There are several future directions for research on 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine. One area of interest is the development of this compound derivatives with improved biological activity and selectivity. Another area of research is the use of this compound as a fluorescent probe for imaging. This compound may also have potential applications in the treatment of viral infections, and further studies are needed to explore this possibility. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential uses in the field of medicinal chemistry.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in the pharmaceutical and chemical industries. It has been shown to exhibit a wide range of biological activities and has low toxicity in vitro and in vivo. While there are some limitations to using this compound in lab experiments, it has several advantages that make it a useful tool for researchers. Further research is needed to fully understand the potential of this compound and its derivatives in the field of medicinal chemistry.
Synthesis Methods
The synthesis of 4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine involves the reaction between 4-bromo-3-fluoroanisole and 2-aminothiophene-3-carboxylic acid, which is then followed by cyclization to form the thienopyrimidine ring. The reaction is typically carried out in the presence of a catalyst and under controlled conditions to ensure high yield and purity.
Scientific Research Applications
4-(4-Bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine has been the subject of extensive research due to its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties. This compound has also been studied for its potential use as a kinase inhibitor and as a fluorescent probe for imaging.
properties
IUPAC Name |
4-(4-bromo-3-fluorophenoxy)thieno[3,2-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6BrFN2OS/c13-8-2-1-7(5-9(8)14)17-12-11-10(3-4-18-11)15-6-16-12/h1-6H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUKVIODOKOEMQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OC2=NC=NC3=C2SC=C3)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6BrFN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.